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Compound Name: Dysprosium-165

CAS No.: 13967-64-1

Cat. No.: B1208800

Get Quote

Dysprosium-165 in Radiosynovectomy: A
Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of comparative studies involving

Dysprosium-165 (¹⁶⁵Dy), primarily in the context of radiosynovectomy for the treatment of

inflammatory joint conditions such as rheumatoid arthritis. We will delve into its performance

against other commonly used radionuclides, with a focus on experimental data and detailed

methodologies.

Introduction to Dysprosium-165 in Therapy
Dysprosium-165 is a beta-emitting radionuclide that has garnered attention for therapeutic

applications due to its favorable physical characteristics. Its relatively short half-life of 2.334

hours and a maximum beta energy of 1.3 MeV make it a suitable candidate for localized

radiotherapy, minimizing radiation exposure to non-target tissues.[1] One of its primary
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applications is in radiation synovectomy (also known as radiosynovectomy), a procedure that

involves injecting a radioactive agent into a synovial joint to ablate the inflamed synovium.

Comparative Performance of Dysprosium-165
The most prominent comparator to Dysprosium-165 in clinical studies for radiosynovectomy is

Yttrium-90 (⁹⁰Y). The following tables summarize the key comparative data from a multicenter,

double-blind clinical trial comparing ¹⁶⁵Dy-hydroxide macroaggregates with ⁹⁰Y-silicate colloid

in patients with rheumatoid arthritis or osteoarthritis of the knee.[1][2]

Table 1: Clinical Efficacy Comparison

Clinical Endpoint
Dysprosium-165
Hydroxide
Macroaggregate

Yttrium-90 Silicate
Colloid

Statistical
Significance

Pain on Walking
No significant

difference

No significant

difference
Not significant[1][2]

Pain at Rest
No significant

difference

No significant

difference
Not significant[1][2]

Stiffness after Rest
No significant

difference

No significant

difference
Not significant[1][2]

Table 2: Safety Profile Comparison
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Safety Parameter
Dysprosium-165
Hydroxide
Macroaggregate

Yttrium-90 Silicate
Colloid

Statistical
Significance

Cytogenetic Damage

(Chromosomal

Changes)

Occurred with equal

frequency

Occurred with equal

frequency
Not significant[1][2]

Knee Retention of

Radiocolloid
Comparable Comparable Not significant[1][2]

Extra-articular

Leakage to Regional

Lymph Nodes

Comparable Comparable Not significant[1][2]

Extra-articular

Leakage to Liver
Comparable Comparable Not significant[1][2]

The clinical trial concluded that for radiation synovectomy of the knee, ¹⁶⁵Dy is at least as safe

and effective as ⁹⁰Y.[1][2] A significant advantage of ¹⁶⁵Dy highlighted in the study is its short

half-life, which translates to a shorter period of post-injection immobilization and hospitalization

for the patient.[1][2]

Further preclinical studies have also compared different formulations of Dysprosium-165.

Animal studies have shown that Dysprosium-165 hydroxide macroaggregates (Dy-HMA)

exhibit less extra-articular leakage compared to Dysprosium-165 ferric hydroxide

macroaggregates (Dy-FHMA) and significantly less leakage than Yttrium silicate colloid.

Experimental Protocols
Synthesis of Dysprosium-165 Hydroxide
Macroaggregates (Dy-HMA)
While the precise, proprietary details of the Dy-HMA synthesis used in the clinical trial are not

fully public, the general principle involves the precipitation of Dysprosium-165 hydroxide in a

controlled manner to form macroaggregates of a specific size range, typically 3-5 micrometers.

This size is crucial to ensure retention within the synovial joint and facilitate phagocytosis by

synoviocytes. The process would generally involve:
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Irradiation: Production of ¹⁶⁵Dy by neutron irradiation of a stable Dysprosium target, such as

Dysprosium-164.

Dissolution: Dissolving the irradiated target in a suitable acid.

Precipitation: Controlled addition of a base (e.g., sodium hydroxide) to precipitate

Dysprosium-165 hydroxide. The reaction conditions (pH, temperature, stirring rate) are

critical for controlling particle size.

Washing and Resuspension: The precipitate is washed to remove impurities and then

resuspended in a sterile saline solution for injection.

Quality Control: The final product undergoes rigorous quality control, including measurement

of radioactivity, radionuclidic purity, particle size analysis, and sterility testing.

Clinical Trial Protocol for Comparative Study of ¹⁶⁵Dy vs.
⁹⁰Y
The multicenter, double-blind, randomized clinical trial was designed to compare the safety and

efficacy of ¹⁶⁵Dy-hydroxide macroaggregate and ⁹⁰Y-silicate colloid for radiation synovectomy

of the knee.[1][2]

Patient Population: Patients with a confirmed diagnosis of rheumatoid arthritis or

osteoarthritis with persistent knee synovitis.

Randomization: Subjects were randomly assigned to receive either ¹⁶⁵Dy or ⁹⁰Y. Both the

patient and the administering physician were blinded to the treatment allocation.

Dosage: A standardized dose of the respective radiopharmaceutical was administered via

intra-articular injection into the affected knee.

Efficacy Assessment: Clinical endpoints were measured at baseline and at specified follow-

up intervals. These included:

Pain in the knee on walking

Pain in the knee at rest
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Stiffness in the knee after rest

Safety Assessment:

Cytogenetic Damage: Blood samples were collected before and after treatment to assess

for chromosomal aberrations in peripheral lymphocytes.

Knee Retention: The retention of the radionuclide in the knee joint was measured using a

gamma camera at various time points post-injection.

Extra-articular Spread: The leakage of the radiocolloid to other parts of the body was

quantified by imaging regional lymph nodes and the liver, as well as by measuring

radioactivity in blood and urine samples.[1][2]

Methodology for Assessing Extra-articular Leakage
The quantification of extra-articular leakage is a critical safety assessment in

radiosynovectomy. The typical methodology involves the following steps:

Baseline Imaging: Immediately after intra-articular injection, a baseline image of the knee

and the whole body is acquired using a gamma camera to determine the initial distribution of

the radiopharmaceutical.

Serial Imaging: At subsequent time points (e.g., 24, 48, and 72 hours post-injection), further

images of the knee, regional lymph nodes (inguinal and iliac), and liver are acquired.

Region of Interest (ROI) Analysis: Regions of interest are drawn around the knee joint, lymph

nodes, and liver on the gamma camera images.

Quantification: The amount of radioactivity in each ROI is quantified. The leakage to a

specific organ or region is typically expressed as a percentage of the total injected dose.

Blood and Urine Analysis: Blood and urine samples are collected at various time points and

their radioactivity is measured using a gamma counter to assess systemic clearance of any

leaked radionuclide.

Visualizing the Process
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To better understand the mechanisms and workflows described, the following diagrams have

been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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